362-05-0

2-Hydroxyestradiol

In Stock

• CAS RN:
• 362-05-0

• Formula:
• C18H24O3

• InChI:
• InChI=1S/C18H24O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,17,19-21H,2-7H2,1H3/t11-,12+,14-,17-,18-/m0/s1

• InChIKey:
• DILDHNKDVHLEQB-XSSYPUMDSA-N

• Cytochrome P450 metabolite of estradiol with low affinity for estrogen receptors. Stimulates increase in β-adrenergic receptor density. Biological effects mediated by 2-methoxyestradiol after methylation of 2OHE by catechol-O-methyltransferase (COMT). Active in vivo and in vitro.
  2-hydroxy Estradiol (2-HE2) is a cytochrome P450 metabolite of estradiol with low affinity for estrogen receptors. 2-HE is rapidly metabolized by catechol-O-methyltransferase (COMT) to form 2-methoxy estradiol (2-ME2) with a half-life of approximately ten minutes in rat. 2-ME2 has achieved considerable attention as an anti-cancer agent acting as an angiogenesis inhibitor via the HIF-1a pathway. Due to the rapid metabolism of 2-HE2, the effects attributed to 2-HE2, may actually be those of 2-ME2.1
  2-Hydroxyestradiol is a metabolite formed during the metabolism of 17beta-estradiol by hydroxylati...

5-Thiazolesulfonamide

In Stock

• CAS RN:
• 848362-05-0

• Formula:
• C3H4N2O2S2

• InChI:
• InChI=1S/C3H4N2O2S2/c4-9(6,7)3-1-5-2-8-3/h1-2H,(H2,4,6,7)

• InChIKey:
• OTBFUMSMIVYLAK-UHFFFAOYSA-N

• 5-Thiazolesulfonamide is a useful research compound. Its molecular formula is C3H4N2O2S2 and its molecular weight is 164.21 g/mol. The purity is usually 95%.

4-Acetyl-2-methoxybenzoyl chloride

• CAS RN:
• 102362-05-0

• Formula:
• C10H9ClO3

• InChI:
• InChI=1S/C10H9ClO3/c1-6(12)7-3-4-8(10(11)13)9(5-7)14-2/h3-5H,1-2H3

• InChIKey:
• JVSBFRGSUFKDSJ-UHFFFAOYSA-N

• 4-Acetyl-2-methoxybenzoyl chloride, also known as 4-Acetyl-2-methoxybenzoyl chloride, is a useful research compound. Its molecular formula is C10H9ClO3 and its molecular weight is 212.629. The purity is usually 95%.

1-(3-Methylpyridin-2-yl)-1,4-diazepane

In Stock

• CAS RN:
• 880362-05-0

• Formula:
• C11H17N3

• InChI:
• InChI=1S/C11H17N3/c1-10-4-2-6-13-11(10)14-8-3-5-12-7-9-14/h2,4,6,12H,3,5,7-9H2,1H3

• InChIKey:
• ATUSBQCZIPECGZ-UHFFFAOYSA-N

• 1-(3-Methylpyridin-2-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C11H17N3 and its molecular weight is 191.27 g/mol. The purity is usually 95%.